Cas no 883864-74-2 (Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzothiazolyl]-)

Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzothiazolyl]- structure
883864-74-2 structure
Product Name:Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzothiazolyl]-
CAS No:883864-74-2
MF:C14H12N4O3S
MW:316.335081100464
CID:1923028
PubChem ID:59255760
Update Time:2025-04-21

Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzothiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzothiazolyl]-
    • SCHEMBL3274784
    • 883864-74-2
    • acetamide,n-[4,5,6,7-tetrahydro-7-oxo-6-(pyrazinylcarbonyl)-2-benzo[d]thiazolyl]-
    • Inchi: 1S/C14H12N4O3S/c1-7(19)17-14-18-9-3-2-8(12(21)13(9)22-14)11(20)10-6-15-4-5-16-10/h4-6,8H,2-3H2,1H3,(H,17,18,19)
    • InChI Key: FJSPGTVRXVGHSL-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC2=C1C(C(C(C1C=NC=CN=1)=O)CC2)=O

Computed Properties

  • Exact Mass: 316.06301143Da
  • Monoisotopic Mass: 316.06301143Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 130Ų
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